2-Propenal, 3-(4-pyrimidinyl)-
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Description
2-Propenal, 3-(4-pyrimidinyl)- (CAS 339364-84-0) is an α,β-unsaturated aldehyde derivative featuring a pyrimidinyl substituent at the third carbon of the propenal backbone. Its molecular formula is C₇H₆N₂O, with a molecular weight of 134.14 g/mol.
Properties
Molecular Formula |
C7H6N2O |
|---|---|
Molecular Weight |
134.14 g/mol |
IUPAC Name |
3-pyrimidin-4-ylprop-2-enal |
InChI |
InChI=1S/C7H6N2O/c10-5-1-2-7-3-4-8-6-9-7/h1-6H |
InChI Key |
WNKCZZJCUFZARJ-UHFFFAOYSA-N |
Canonical SMILES |
C1=CN=CN=C1C=CC=O |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural and Functional Analysis
- Pyrimidinyl vs. Methylpyrimidinyl Derivatives: The target compound’s pyrimidinyl group enables hydrogen bonding and π-π stacking, which may enhance binding to biological targets.
- Aromatic vs. Aliphatic Substituents: Compounds like 2-(Methylthiomethyl)-3-phenylpropenal (CAS 65887-08-3) and 2-Propenal, 3-(4-Methoxyphenyl) prioritize aromaticity, with sulfur or methoxy groups altering electronic properties. These features are critical in electrophilic reactions or photophysical applications . In contrast, the dimethylamino-piperidinyl derivative (CAS 49582-39-0) offers basicity and solubility in acidic media, favoring use in catalysis .
- Molecular Weight and Reactivity: Higher molecular weight compounds (e.g., C₁₁H₁₂OS at 192.28 g/mol) may exhibit reduced volatility, suitable for non-volatile applications like polymer precursors. Lower-weight derivatives like the target compound (134.14 g/mol) could favor gas-phase reactions or distillation-based purification .
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